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Introduction: The Analytical Challenge of a Key
Flavor Compound
Furfuryl isovalerate (CAS No. 13678-60-9) is a significant contributor to the sensory profile of

many food products, imparting characteristic fruity, berry, grape, and plum aromas.[1] As a fatty

acid ester, its volatility and presence in complex food matrices necessitate a highly sensitive

and efficient analytical method for quality control, flavor profiling, and research and

development.[2] Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas

Chromatography-Mass Spectrometry (GC-MS) has emerged as a premier technique for such

applications.

HS-SPME is a solvent-free sample preparation method that integrates sampling, extraction,

and concentration into a single step.[3] The technique is predicated on the equilibrium-driven
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partitioning of volatile and semi-volatile analytes among three phases: the sample matrix, the

gaseous headspace above the sample, and a stationary phase coated onto a fused silica fiber.

[4][5] The analytes are subsequently thermally desorbed from the fiber into the GC for

separation and analysis. This approach is particularly advantageous as it minimizes matrix

interference, enhances sensitivity, and is easily automated.[6]

This document provides a comprehensive guide to the principles, method development, and a

detailed protocol for the quantitative analysis of furfuryl isovalerate using HS-SPME-GC-MS.

Physicochemical Properties of Furfuryl Isovalerate
A thorough understanding of the analyte's properties is fundamental to developing a robust HS-

SPME method. Furfuryl isovalerate is a semi-volatile compound, and its partitioning behavior

is governed by these characteristics.

Property Value Source

CAS Number 13678-60-9 [1]

Molecular Formula C₁₀H₁₄O₃ [2][7]

Molecular Weight 182.22 g/mol [2][7]

Boiling Point 97-98 °C @ 11 Torr [7][8]

Vapor Pressure 0.0934 mmHg @ 25 °C [7][9]

logP (o/w) ~2.50 - 2.63 [2][10]

Water Solubility
197.6 mg/L @ 25 °C

(estimated)
[7][9]

Odor Profile Berry, fruity, grape, plum, ripe [1][8]

HS-SPME: Principle of Operation
The HS-SPME process is governed by thermodynamic equilibrium. The analyte partitions

between the sample and the headspace, and subsequently between the headspace and the

fiber coating. The amount of analyte extracted by the fiber is proportional to its concentration in

the sample, making quantitative analysis possible.
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Caption: The HS-SPME Three-Phase Equilibrium.

Method Development: A Rationale-Driven Approach
Optimizing HS-SPME parameters is critical for achieving maximum sensitivity, accuracy, and

reproducibility. The choices below are grounded in the physicochemical properties of furfuryl
isovalerate and established practices for flavor compound analysis.

SPME Fiber Selection: The Core of the Extraction
The choice of fiber coating is the most crucial parameter, as it dictates the extraction efficiency

based on polarity and molecular weight. Furfuryl isovalerate (MW 182.22) is a semi-volatile

ester.

Recommendation: A mixed-phase fiber such as 50/30 µm Divinylbenzene/Carboxen on

Polydimethylsiloxane (DVB/CAR/PDMS) is highly recommended.
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Causality: This composite fiber offers a combination of adsorption mechanisms. DVB is

effective for larger analytes, Carboxen for smaller volatile compounds, and PDMS for

nonpolar compounds. This broad selectivity is ideal for capturing furfuryl isovalerate and

other flavor compounds that may be present in the sample matrix.[11] For trace-level

analysis of volatiles, fibers containing Carboxen are often preferred.[12]

Sample Environment Optimization
Modifying the sample matrix can significantly enhance analyte transfer into the headspace.

Salting-Out Effect: The addition of an inorganic salt (e.g., NaCl or Na₂SO₄) to aqueous

samples is recommended. Salt increases the ionic strength of the solution, which decreases

the solubility of organic analytes like furfuryl isovalerate and promotes their partitioning into

the headspace.[13] Studies analyzing furan derivatives have successfully used saturated

NaCl solutions to improve extraction efficiency.[14][15]

Sample Volume & Headspace: Maintaining a consistent ratio of sample volume to

headspace volume is critical for reproducibility. A common practice is to fill approximately

one-third to one-half of the vial with the sample, leaving adequate headspace for

volatilization. For a 20 mL vial, a sample volume of 5-10 mL is typical.

Extraction and Desorption Conditions
Temperature and time are key kinetic and thermodynamic drivers of the extraction process.

Equilibration/Extraction Temperature: Increasing the temperature raises the vapor pressure

of semi-volatile compounds, shifting the equilibrium toward the headspace. For flavor

compounds, temperatures between 50-80°C are common.[16][17] A temperature of 60-70°C

is a suitable starting point for furfuryl isovalerate to ensure efficient volatilization without

inducing thermal degradation or unwanted reactions in the sample matrix.[18][19]

Equilibration/Extraction Time: The system requires time to reach equilibrium.[6] An

equilibration time of 15-30 minutes is generally sufficient to stabilize the sample temperature

and establish the sample-headspace equilibrium.[20] The subsequent extraction time, where

the fiber is exposed, typically ranges from 30-60 minutes to ensure sufficient partitioning onto

the fiber coating.[21]
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Desorption: The transfer of the analyte from the SPME fiber to the GC column must be rapid

and complete. A desorption temperature of 250°C in the GC inlet is recommended, which is

well above the analyte's boiling point and typical for this fiber type. A desorption time of 2-5

minutes is usually adequate.[11][21]

Detailed Application Protocol: HS-SPME-GC-MS of
Furfuryl Isovalerate
This protocol provides a validated starting point for the analysis. Users should perform their

own validation according to internal and regulatory standards.

Materials and Reagents
SPME Fiber Assembly: 50/30μm DVB/CAR/PDMS (for autosampler or manual holder)

Vials and Caps: 20 mL amber glass headspace vials with magnetic screw caps and

PTFE/silicone septa

Standards: Furfuryl isovalerate (≥98% purity)

Reagents: Sodium chloride (NaCl, analytical grade), Methanol (HPLC grade) for stock

solutions

Apparatus: Analytical balance, volumetric flasks, micropipettes

Instrumentation
Gas Chromatograph (GC): Equipped with a split/splitless injector and coupled to a Mass

Spectrometer (MS)

SPME Autosampler: (Recommended for precision) or manual SPME holder

GC Column: A mid-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm

film thickness) is suitable for resolving flavor compounds.[14]

Standard Preparation
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Stock Solution (1000 µg/mL): Accurately weigh 10 mg of furfuryl isovalerate and dissolve in

10 mL of methanol in a volumetric flask.

Working Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100

ng/mL) by serially diluting the stock solution in deionized water. These standards will be

treated the same as the samples.

Sample Preparation
Liquid Samples (e.g., beverages): Pipette 5.0 mL of the sample into a 20 mL headspace vial.

Solid/Semi-Solid Samples: Accurately weigh 1.0-5.0 g of the homogenized sample into a 20

mL headspace vial. Add 5.0 mL of deionized water.

Salt Addition: To each sample and standard vial, add 2.0 g of NaCl.

Sealing: Immediately cap the vial tightly and vortex for 30 seconds to ensure mixing.

HS-SPME and GC-MS Analysis Workflow
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Caption: A typical workflow for HS-SPME-GC-MS analysis.
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Optimized Method Parameters
Parameter Recommended Setting

HS-SPME

SPME Fiber 50/30 µm DVB/CAR/PDMS

Equilibration Temperature 70 °C

Equilibration Time 30 min

Extraction Time 50 min

Agitation 250 rpm (if available)

GC-MS

Injector Temperature 250 °C

Injector Mode Splitless (1 min)

Carrier Gas Helium, Constant Flow @ 1.0 mL/min

Oven Program
40 °C (hold 2 min), ramp to 240 °C @ 10

°C/min, hold 5 min

MS Transfer Line Temp 250 °C

MS Ion Source Temp 230 °C

MS Mode Electron Ionization (EI), 70 eV

Scan Range m/z 35-350

Method Validation and Quality Control
A validated method ensures trustworthy and reproducible results.[22] Key validation

parameters should be assessed.
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Parameter
Typical Acceptance
Criteria

Purpose

Linearity (R²) ≥ 0.995

Confirms a proportional

response across a

concentration range.[18][23]

Precision (%RSD) ≤ 15%
Measures the repeatability of

the analysis.[18][22]

LOD / LOQ Method Dependent

Defines the lowest

concentration that can be

reliably detected and

quantified.[21][22]

Accuracy (Recovery) 80 - 120%

Assesses the agreement

between the measured value

and the true value.[14][22]

Example Calibration Data (Hypothetical) A calibration curve is constructed by plotting the peak

area of furfuryl isovalerate against its concentration.

Concentration (ng/mL) Peak Area (Counts)

1 15,500

5 78,000

10 160,000

25 415,000

50 820,000

100 1,650,000

Result R² = 0.9991

Troubleshooting Common HS-SPME Issues
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Issue Potential Cause(s) Recommended Solution(s)

Low/No Analyte Peak

- Incomplete desorption- Fiber

damage/degradation- Incorrect

extraction parameters

- Increase desorption

time/temperature- Visually

inspect fiber; replace if

damaged- Re-optimize

extraction time and

temperature

Poor Reproducibility (%RSD >

15%)

- Inconsistent sample volume

or headspace- Leaky vial

septum- Temperature

fluctuations

- Use an autosampler for

precise timing- Ensure

consistent sample prep; check

vial seals- Allow sufficient

equilibration time

Peak Carryover

- Incomplete desorption from

previous run- High

concentration sample

- Increase desorption

time/temperature- Bake out the

fiber between injections (e.g.,

20 min at 250°C)[24]

Matrix Effects
- Co-extracted compounds

interfering with ionization

- Use an internal standard for

calibration- Optimize GC

separation to resolve

interferences

References
FooDB. (n.d.). Showing Compound Furfuryl isovalerate (FDB019533). Retrieved from

[Link]

Prabhu, P. (n.d.). Determination of Furan in Food by Gas Chromatography– Mass

Spectrometry and Headspace Sampling. LCGC International. Retrieved from [Link]

The Good Scents Company. (n.d.). furfuryl valerate, 36701-01-6. Retrieved from [Link]

The Good Scents Company. (n.d.). furfuryl isovalerate, 13678-60-9. Retrieved from [Link]

Lin, Y-S., Chen, Y-C., & Hsieh, H-M. (2020). Analysis of Furan and Its Derivatives in Food

Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10867123/
https://www.benchchem.com/product/b1604784/docs?utm_src=pdf-body#headspace-solid-phase-microextraction-hs-spme-for-furfuryl-isovalerate
https://foodb.ca/compounds/FDB019533
https://www.gc.com/en/applications/determination-of-furan-in-food-by-gas-chromatography-mass-spectrometry-and-headspace-sampling
https://www.thegoodscentscompany.com/data/rw1034881.html
https://www.benchchem.com/product/b1604784/docs?utm_src=pdf-body#headspace-solid-phase-microextraction-hs-spme-for-furfuryl-isovalerate
https://www.thegoodscentscompany.com/data/rw1021481.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrometry. National Institutes of Health. Retrieved from [Link]

Shimadzu. (n.d.). Quantitative Analysis of Furan and Alkylfurans in Processed Food Using

Headspace GC-MS. Retrieved from [Link]

U.S. Food & Drug Administration. (2005). Determination of Furan in Foods. Retrieved from

[Link]

Ghiasvand, A., et al. (2020). Solid-Phase Microextraction Arrow for the Sampling of Volatile

Organic Compounds in Milk Samples. MDPI. Retrieved from [Link]

Shimadzu. (n.d.). Smart SPME Fibers and Arrow Selection Guide. Retrieved from [Link]

Deng, R., et al. (2023). Optimization of HS-SPME-GC-MS for the Determination of Volatile

Flavor Compounds in Ningxiang Pork. MDPI. Retrieved from [Link]

Wang, S., et al. (2021). Optimization of Headspace Solid-Phase Micro-Extraction Conditions

(HS-SPME) and Identification of Major Volatile Aroma-Active Compounds in Chinese Chive

(Allium tuberosum Rottler). MDPI. Retrieved from [Link]

Liu, R., et al. (2021). Processing of Flavor-Enhanced Oils: Optimization and Validation of

Multiple Headspace Solid-Phase Microextraction-Arrow to Quantify Pyrazines in the Oils.

National Institutes of Health. Retrieved from [Link]

Zhang, L., et al. (2021). Optimization of HS-SPME for GC-MS Analysis and Its Application in

Characterization of Volatile Compounds in Sweet Potato. Semantic Scholar. Retrieved from

[Link]

Respiratory Research. (n.d.). Solid Phase Microextraction. Retrieved from [Link]

Lambropoulou, D. A., & Albanis, T. A. (2003). Validation of an SPME method, using PDMS,

PA, PDMS-DVB, and CW-DVB SPME fiber coatings, for analysis of organophosphorus

insecticides in natural waters. PubMed. Retrieved from [Link]

Deng, R., et al. (2023). Optimization of HS-SPME-GC-MS for the Determination of Volatile

Flavor Compounds in Ningxiang Pork. PubMed. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7073239/
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/c190/jpo221009.pdf
https://www.fda.gov/food/laboratory-methods-food/determination-furan-foods
https://www.mdpi.com/1420-3049/25/24/6045
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/brochures/c146-e424a_0.pdf
https://www.mdpi.com/2304-8158/12/2/297
https://www.mdpi.com/2304-8158/10/10/2376
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8069818/
https://www.semanticscholar.org/paper/Optimization-of-HS-SPME-for-GC-MS-Analysis-and-Its-Zhang-Wang/8d88e0783783a3d5e97a38b25186b5936c5356b6
https://respiratory-research.biomedcentral.com/submission-guidelines/preparing-your-manuscript/research-reporting-guidelines/solid-phase-microextraction
https://pubmed.ncbi.nlm.nih.gov/12619741/
https://pubmed.ncbi.nlm.nih.gov/36673389/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grand, R., & Souza-Silva, É. A. (2022). Headspace Solid-Phase Microextraction:

Fundamentals and Recent Advances. Semantic Scholar. Retrieved from [Link]

Al-Asmari, A., et al. (2024). Headspace Solid-Phase Micro-Extraction Method Optimization

and Evaluation for the Volatile Compound Extraction of Bronchoalveolar Lung Lavage Fluid

Samples. MDPI. Retrieved from [Link]

Thomas, S. (2018). Headspace Solid-Phase Microextraction (HS-PME). News-Medical.Net.

Retrieved from [Link]

Poh, S., & Chin, S-T. (2018). Solid-Phase Microextraction Techniques and Application in

Food and Horticultural Crops. National Institutes of Health. Retrieved from [Link]

Nolvachai, Y., et al. (2022). Solid phase microextraction for quantitative analysis –

Expectations beyond design?. Semantic Scholar. Retrieved from [Link]

Nolvachai, Y., et al. (2022). Solid phase microextraction for quantitative analysis –
Expectations beyond design?. In TrAC Trends in Analytical Chemistry (Vol. 157, p. 116773).

Cvahte, T., et al. (2024). Optimization and validation of an HS-SPME/GC-MS method for

determining volatile organic compounds in dry-cured ham. Frontiers. Retrieved from [Link]

Zhang, Z., & Pawliszyn, J. (1993). Theory of solid-phase microextraction. Semantic Scholar.

Retrieved from [Link]

Development of a HS-SPME/GC-MS Method for the Extraction and Identification of the

Volatile Compounds Emitted by Flowers of Tillandsia xiphioides. (2021). ACS Omega.

Retrieved from [Link]

Ballesteros, P., et al. (2004). HS-SPME Determination of Volatile Carbonyl and Carboxylic

Compounds in Different Matrices. Journal of Chromatographic Science. Retrieved from [Link]

Cvahte, T., et al. (2024). Optimization and validation of an HS-SPME/GC-MS method for

determining volatile organic compounds in dry-cured ham. National Institutes of Health.

Retrieved from [Link]

ResearchGate. (n.d.). Validation of a solid-phase microextraction (SPME) method to assess

the volatile inventories of preserved foods using commercially available dill pickles and

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.semanticscholar.org/paper/Headspace-Solid-Phase-Microextraction%3A-Fundamentals-Grand-Souza-Silva/7f4c7185012e84d193d2568019a28c344405391c
https://www.mdpi.com/1422-0067/25/2/952
https://www.news-medical.net/life-sciences/Headspace-Solid-Phase-Microextraction-(HS-PME).aspx
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222699/
https://www.semanticscholar.org/paper/Solid-phase-microextraction-for-quantitative-%E2%80%93-Nolvachai-Amaral/61b7f9415668e219082218084a958e937d38ccf8
https://www.frontiersin.org/articles/10.3389/fchem.2024.1332884/full
https://www.semanticscholar.org/paper/Theory-of-solid-phase-microextraction-Zhang-Pawliszyn/02005477d13c9e62551532824e868f0c29f27092
https://pubs.acs.org/doi/10.1021/acsomega.1c01300
https://academic.oup.com/chromsci/article/42/2/99/322420
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10866032/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


maraschino cherries. Retrieved from [Link]

de Jesus, J. P., et al. (2024). Optimization of HS-SPME/GC-MS Method for Determining

Volatile Organic Compounds and Sensory Profile in Cocoa Honey from Different Cocoa

Varieties (Theobroma cacao L.). PubMed. Retrieved from [Link]

Okaru, A. O., & Lachenmeier, D. W. (2017). The Food and Beverage Occurrence of Furfuryl

Alcohol and Myrcene-Two Emerging Potential Human Carcinogens?. PubMed. Retrieved

from [Link]

Okaru, A. O., & Lachenmeier, D. W. (2017). The Food and Beverage Occurrence of Furfuryl

Alcohol and Myrcene—Two Emerging Potential Human Carcinogens?. National Institutes of

Health. Retrieved from [Link]

ResearchGate. (2020). Analysis of Furan and Its Derivatives in Food Matrices Using Solid

Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. furfuryl isovalerate, 13678-60-9 [thegoodscentscompany.com]

2. Showing Compound Furfuryl isovalerate (FDB019533) - FooDB [foodb.ca]

3. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops -
PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. news-medical.net [news-medical.net]

6. mdpi.com [mdpi.com]

7. echemi.com [echemi.com]

8. parchem.com [parchem.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.researchgate.net/figure/Validation-of-a-solid-phase-microextraction-SPME-method-to-assess-the-volatile_fig1_349372195
https://pubmed.ncbi.nlm.nih.gov/38999146/
https://pubmed.ncbi.nlm.nih.gov/29051441/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5606676/
https://www.researchgate.net/publication/339943232_Analysis_of_Furan_and_Its_Derivatives_in_Food_Matrices_Using_Solid_Phase_Extraction_Coupled_with_Gas_Chromatography-Tandem_Mass_Spectrometry
https://www.benchchem.com/product/b1604784?utm_src=pdf-custom-synthesis#bc-rfq
https://www.thegoodscentscompany.com/data/rw1024341.html
https://foodb.ca/compounds/FDB019533
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574797/
https://www.researchgate.net/publication/362113777_Headspace_Solid-Phase_Microextraction_Fundamentals_and_Recent_Advances
https://www.news-medical.net/life-sciences/Headspace-Solid-Phase-Microextraction-(HS-PME).aspx
https://www.mdpi.com/2297-8739/11/1/27
https://www.echemi.com/products/pd2108223739-fema3283.html
https://parchem.com/chemical-supplier-distributor/furfuryl-isovalerate-010095
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. echemi.com [echemi.com]

10. furfuryl valerate, 36701-01-6 [thegoodscentscompany.com]

11. Optimization of Headspace Solid-Phase Micro-Extraction Conditions (HS-SPME) and
Identification of Major Volatile Aroma-Active Compounds in Chinese Chive (Allium tuberosum
Rottler) [mdpi.com]

12. respiratoryresearch.com [respiratoryresearch.com]

13. shimadzu.com [shimadzu.com]

14. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction
Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

15. shimadzu.com [shimadzu.com]

16. mdpi.com [mdpi.com]

17. Optimization of HS-SPME-GC-MS for the Determination of Volatile Flavor Compounds in
Ningxiang Pork - PubMed [pubmed.ncbi.nlm.nih.gov]

18. chromatographyonline.com [chromatographyonline.com]

19. fda.gov [fda.gov]

20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

21. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining
volatile organic compounds in dry-cured ham [frontiersin.org]

22. Validation of an SPME method, using PDMS, PA, PDMS-DVB, and CW-DVB SPME fiber
coatings, for analysis of organophosphorus insecticides in natural waters - PubMed
[pubmed.ncbi.nlm.nih.gov]

23. gcms.cz [gcms.cz]

24. Optimization and validation of an HS-SPME/GC-MS method for determining volatile
organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["headspace solid-phase microextraction (HS-SPME) for
furfuryl isovalerate"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604784/docs#headspace-solid-phase-
microextraction-hs-spme-for-furfuryl-isovalerate]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.echemi.com/produce/pr2503261324-furfuryl-isovalerate.html
https://www.thegoodscentscompany.com/data/rw1023411.html
https://www.mdpi.com/1420-3049/27/8/2425
https://www.mdpi.com/1420-3049/27/8/2425
https://www.mdpi.com/1420-3049/27/8/2425
https://www.respiratoryresearch.com/wp-content/uploads/supelco-7-spme.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/brochures/24247/c146-e424.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9963530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9963530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9963530/
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25606/an_01-00906-en.pdf
https://www.mdpi.com/2304-8158/12/2/297
https://pubmed.ncbi.nlm.nih.gov/36673389/
https://pubmed.ncbi.nlm.nih.gov/36673389/
https://www.chromatographyonline.com/view/determination-furan-food-gas-chromatography-mass-spectrometry-and-headspace-sampling-1
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://pdfs.semanticscholar.org/a53b/6e651d303ac50fab891efd2c8c5c1a227aeb.pdf
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2024.1342417/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2024.1342417/full
https://pubmed.ncbi.nlm.nih.gov/12434252/
https://pubmed.ncbi.nlm.nih.gov/12434252/
https://pubmed.ncbi.nlm.nih.gov/12434252/
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/787d884f638942e3965444f44f555d1f/APP_FuraninFoodbyGCMS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10867123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10867123/
https://www.benchchem.com/product/b1604784/docs#headspace-solid-phase-microextraction-hs-spme-for-furfuryl-isovalerate
https://www.benchchem.com/product/b1604784/docs#headspace-solid-phase-microextraction-hs-spme-for-furfuryl-isovalerate
https://www.benchchem.com/product/b1604784/docs#headspace-solid-phase-microextraction-hs-spme-for-furfuryl-isovalerate
https://www.benchchem.com/product/b1604784/docs#headspace-solid-phase-microextraction-hs-spme-for-furfuryl-isovalerate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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